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Abstract
This document provides a detailed protocol for the preparation of AZ6102 stock solutions in

dimethyl sulfoxide (DMSO). AZ6102 is a potent and selective dual inhibitor of Tankyrase-1

(TNKS1) and Tankyrase-2 (TNKS2), key enzymes in the Wnt/β-catenin signaling pathway.[1][2]

[3] Proper preparation and storage of AZ6102 stock solutions are critical for ensuring

experimental reproducibility and accuracy in cell-based assays and other research

applications. This guide outlines the materials, equipment, and a step-by-step procedure for

dissolving AZ6102 in DMSO, along with stability and storage recommendations.

Introduction to AZ6102
AZ6102 is a small molecule inhibitor that targets the poly(ADP-ribose) polymerase (PARP)

catalytic domain of TNKS1 and TNKS2.[3] By inhibiting these enzymes, AZ6102 stabilizes the

destruction complex, leading to the degradation of β-catenin and subsequent downregulation of

the canonical Wnt signaling pathway.[2][3] Dysregulation of the Wnt pathway is implicated in

various cancers, making AZ6102 a valuable tool for oncology research and drug development.

[3][4]
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The following table summarizes the key quantitative information for preparing AZ6102 stock

solutions.

Parameter Value Reference

Molecular Weight 428.53 g/mol [1]

Solubility in DMSO 25 mg/mL (58.34 mM) [1]

Recommended Stock

Concentration
10 mM [1]

Appearance Solid (Light yellow to yellow) [1]

Experimental Protocol: Preparation of a 10 mM
AZ6102 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of AZ6102 in DMSO.

3.1. Materials and Equipment

AZ6102 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath (recommended)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Procedure
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Preparation: Before starting, ensure the work area is clean and that all equipment is properly

calibrated. It is crucial to use anhydrous or newly opened DMSO as its hygroscopic nature

can negatively affect the solubility of AZ6102.[1]

Weighing AZ6102: Carefully weigh the desired amount of AZ6102 powder using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

4.2853 mg of AZ6102 (Molecular Weight = 428.53 g/mol ).

Adding DMSO: Add the appropriate volume of DMSO to the vial containing the AZ6102
powder. To continue the example, add 1 mL of DMSO.

Dissolution: Securely cap the vial and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Sonication (if necessary): If the compound does not fully dissolve with vortexing, place the

vial in an ultrasonic bath for 5-10 minutes.[1] Visually inspect the solution to ensure there are

no visible particles.

Aliquoting: Once the AZ6102 is completely dissolved, aliquot the stock solution into smaller,

single-use volumes in microcentrifuge tubes. This practice helps to avoid repeated freeze-

thaw cycles which can degrade the compound.[1]

Storage: Store the aliquoted stock solutions at -20°C for short-term storage (up to 1 year) or

at -80°C for long-term storage (up to 2 years).[1]

Stability and Storage
Proper storage is essential to maintain the integrity of the AZ6102 stock solution.

Powder: Store the solid form of AZ6102 at -20°C for up to 3 years.[1]

DMSO Stock Solution:

-20°C: Stable for up to 1 year.[1]

-80°C: Stable for up to 2 years.[1]
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Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles as this can lead to degradation of

the compound.[1] Aliquoting into single-use volumes is highly recommended.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the Wnt signaling pathway targeted by AZ6102 and the

experimental workflow for preparing the stock solution.
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AZ6102 Inhibition of the Wnt/β-catenin Signaling Pathway
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Caption: AZ6102 inhibits Tankyrase 1/2, stabilizing the destruction complex.
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Workflow for AZ6102 Stock Solution Preparation
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Caption: Step-by-step workflow for preparing AZ6102 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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